2-Chloro-1-(morpholin-4-yl)butan-1-one
Overview
Description
2-Chloro-1-(morpholin-4-yl)butan-1-one, also known as 4-chloro-N-methylmorpholin-3-one (CMM), is a widely used organic compound that has been used in a variety of scientific research applications. CMM is a colorless liquid with a pungent odor and is soluble in water and alcohol. It is a versatile compound that has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and intermediates. CMM has also been used in a wide range of scientific research applications, including biochemical, physiological, and pharmacological studies.
Scientific Research Applications
Synthesis Applications
- Synthesis of Functionally Substituted Butan-4-olides : This compound has been utilized in the synthesis of new functionally substituted butan-4-olides, a type of organic compound, through reactions with various reagents (É. G. Mesropyan et al., 2010).
- Formation of Barbituric and Thiobarbituric Acids : It's also involved in the synthesis of 5-[2-(Morpholino)ethyl]barbituric and -thiobarbituric acids, which have potential applications in various chemical domains (É. G. Mesropyan et al., 2010).
Chemical Structure and Properties
- Structural Analyses of Derivatives : Studies have been conducted on the structure of derivatives like 3-chloro-1-(4-morpholino-5-nitroimidazol-1-yl)propan-2-ol, highlighting the stability and molecular interactions of these compounds (Gzella et al., 2000).
Biological Properties
- Investigation in Norepinephrine Inhibition : Derivatives of this compound have shown properties as potent and selective inhibitors of the norepinephrine transporter, an important target in various neurological conditions (D. O'Neill et al., 2011).
- Anticonvulsive Activities : Some compounds synthesized from derivatives exhibited pronounced anticonvulsive activities, indicating potential applications in the treatment of seizures (O. A. Papoyan et al., 2011).
properties
IUPAC Name |
2-chloro-1-morpholin-4-ylbutan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14ClNO2/c1-2-7(9)8(11)10-3-5-12-6-4-10/h7H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCFBGLKYDPEQHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCOCC1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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